Cas no 62469-63-0 (1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]-)

1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]- structure
62469-63-0 structure
Product name:1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]-
CAS No:62469-63-0
MF:C15H14N2O5S
MW:334.347062587738
CID:443772
PubChem ID:12320834

1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]-
    • 4-(2,4-dioxopentan-3-yldiazenyl)naphthalene-1-sulfonic acid
    • 62469-63-0
    • 4-[(E)-(2,4-Dioxopentan-3-yl)diazenyl]naphthalene-1-sulfonic acid
    • DTXSID20488528
    • Inchi: InChI=1S/C15H14N2O5S/c1-9(18)15(10(2)19)17-16-13-7-8-14(23(20,21)22)12-6-4-3-5-11(12)13/h3-8,15H,1-2H3,(H,20,21,22)
    • InChI Key: BZVREVUNUGLGMP-UHFFFAOYSA-N
    • SMILES: CC(=O)C(C(=O)C)N=NC1=CC=C(C2=CC=CC=C21)S(=O)(=O)O

Computed Properties

  • Exact Mass: 334.06242
  • Monoisotopic Mass: 334.06234272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 113.23

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